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Compound of Interest

Compound Name: Methyl dihydroabietate

Cat. No.: B1630139 Get Quote

Methyl dihydroabietate, a derivative of abietic acid found in pine resin, is a compound of

significant interest in various scientific and industrial fields. This technical guide provides a

concise overview of its fundamental molecular characteristics, tailored for researchers,

scientists, and professionals in drug development.

Core Molecular Attributes
Methyl dihydroabietate is chemically identified by its specific molecular formula and weight,

which are crucial for a wide range of applications, from chemical synthesis to pharmacological

studies.

Property Value Source

Molecular Formula C21H34O2 [1][2][3]

Molecular Weight 318.5 g/mol [1][2][3]

The structural arrangement of methyl dihydroabietate, a diterpenoid ester, underpins its

chemical behavior and biological activities.[1]

Chemical Identification
For precise identification and tracking in experimental and regulatory contexts, the following

identifiers are assigned to methyl dihydroabietate:
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Identifier Value

CAS Number 33892-18-1

IUPAC Name

methyl (1R,4aR,4bS,8aS,10aR)-1,4a-dimethyl-

7-propan-2-yl-2,3,4,4b,5,6,8a,9,10,10a-

decahydrophenanthrene-1-carboxylate

Logical Relationship of Key Properties
The following diagram illustrates the fundamental relationship between the elemental

composition and the resulting molecular properties of methyl dihydroabietate.

Figure 1: Derivation of Molecular Properties
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Figure 1: Derivation of Molecular Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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